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Compound of Interest

Compound Name: MRS 2500

Cat. No.: B1676837 Get Quote

Technical Support Center: MRS 2500
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with MRS
2500.

Frequently Asked Questions (FAQs)
Q1: What is MRS 2500 and what is its primary mechanism of action?

A1: MRS 2500 is a highly potent and selective antagonist for the P2Y1 receptor, a G-protein

coupled receptor involved in ADP-induced platelet aggregation. Its primary mechanism of

action is the competitive inhibition of the P2Y1 receptor, which in turn blocks the downstream

signaling cascade that leads to platelet activation and aggregation.

Q2: In what solvents is MRS 2500 soluble?

A2: MRS 2500 tetraammonium salt is soluble in aqueous solutions and Dimethyl Sulfoxide

(DMSO).[1][2] For quantitative data, please refer to the solubility table below.

Q3: Can I use MRS 2500 in in vivo studies?

A3: Yes, MRS 2500 has been demonstrated to be effective in in vivo models, where it prevents

thrombus formation.
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Troubleshooting Guide
Issue 1: I am having difficulty dissolving MRS 2500 in aqueous solutions.

Possible Cause: The concentration you are trying to achieve exceeds the solubility limit of

MRS 2500 in water.

Troubleshooting Steps:

Refer to the solubility data table below to ensure you are not exceeding the maximum

soluble concentration.

If you require a higher concentration, consider using DMSO as the solvent to prepare a

stock solution.

Gentle warming and vortexing can aid in the dissolution of the compound. However, avoid

excessive heat which may degrade the compound.

Issue 2: My experimental results with MRS 2500 are inconsistent.

Possible Cause 1: Improper storage of the compound or stock solutions.

Troubleshooting Steps:

Store solid MRS 2500 at -20°C as recommended.[2]

Prepare fresh stock solutions for each experiment or, if storing, aliquot and freeze at -20°C

to avoid repeated freeze-thaw cycles.

Possible Cause 2: Degradation of the compound in the experimental buffer.

Troubleshooting Steps:

Ensure the pH of your experimental buffer is within a stable range for the compound.

Prepare fresh dilutions of the stock solution in your experimental buffer immediately before

use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.rndsystems.com/products/mrs-2500-tetraammonium-salt_2159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
The following table summarizes the known solubility of MRS 2500 tetraammonium salt in

different solvents.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 12.59 20 [2]

DMSO Soluble Not specified [1]

Experimental Protocols
Protocol 1: Preparation of a 20 mM Aqueous Stock Solution of MRS 2500

Materials:

MRS 2500 tetraammonium salt (M.W. 629.29 g/mol )

Nuclease-free water

Procedure:

1. Weigh out the desired amount of MRS 2500. For example, for 1 mL of a 20 mM stock

solution, weigh out 12.59 mg.

2. Add the appropriate volume of nuclease-free water.

3. Vortex the solution until the compound is completely dissolved. Gentle warming to 37°C

can be used to aid dissolution.

4. Store the stock solution in aliquots at -20°C.

Protocol 2: Preparation of a DMSO Stock Solution of MRS 2500

Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.rndsystems.com/products/mrs-2500-tetraammonium-salt_2159
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB43037405.htm
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/product/b1676837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MRS 2500 tetraammonium salt

Anhydrous DMSO

Procedure:

1. Weigh out the desired amount of MRS 2500.

2. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration.

3. Vortex the solution until the compound is completely dissolved.

4. Store the stock solution in small aliquots at -20°C to minimize exposure to moisture.
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Caption: Experimental workflow for preparing and using MRS 2500 solutions.
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Caption: Signaling pathway of the P2Y1 receptor and inhibition by MRS 2500.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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